Tyk2-IN-14

• CAS: 2308520-97-8
• Molecular Formula: C22H21N9O2
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C22H21N9O2/c1-14-9-15(11-23)24-12-17(14)33-20-10-16(21-22(27-20)30(2)13-25-21)26-18-3-4-19(29-28-18)31-5-7-32-8-6-31/h3-4,9-10,12-13H,5-8H2,1-2H3,(H,26,27,28)
• InChIKey: GXELZXDURVDKHP-UHFFFAOYSA-N

Tyk2-IN-14 (GLPG3667, Cadefrecitinib): An ATP-Competitive TYK2 Inhibitor for Inflammatory and Autoimmune Research

Tyk2-IN-14 (also designated GLPG3667 and cadefrecitinib; CAS: 2308520-97-8) is a reversible, orally active, ATP-competitive inhibitor of tyrosine kinase 2 (TYK2) [1]. This small molecule belongs to the class of TYK2-directed kinase inhibitors that target the catalytic domain, distinguishing it from allosteric pseudokinase (JH2) domain inhibitors [2]. Tyk2-IN-14 exhibits nanomolar biochemical potency against TYK2 (IC50 = 2.3 nM) and demonstrates functional selectivity for TYK2-mediated cytokine pathways in human peripheral blood mononuclear cells (PBMC) and whole blood assays [1]. The compound is under clinical investigation for autoimmune indications, including systemic lupus erythematosus (NCT05856448) and dermatomyositis (NCT05695950), and has completed a Phase 1b trial in moderate-to-severe psoriasis [3].

ATP-competitive TYK2 catalytic domain inhibitor for kinase signaling studies

Mechanistically distinct from allosteric JH2 domain binders (e.g., deucravacitinib, zasocitinib)

Oral tool compound for autoimmune inflammation model research

• [1] Mammoliti O, et al. Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. J Med Chem. 2024;67(10):8156-8174. View Source
• [2] Burke JR, et al. Autoimmune pathways in mice and humans are blocked by pharmacological stabilization of the TYK2 pseudokinase domain. Sci Transl Med. 2019;11(502):eaaw1736. View Source
• [3] ClinicalTrials.gov. Study of GLPG3667 in Adults With Systemic Lupus Erythematosus (SLE). Identifier: NCT05856448; and A Study to Evaluate the Efficacy and Safety of GLPG3667 in Adults With Dermatomyositis. Identifier: NCT05695950. View Source

Why a Generic JAK Inhibitor or Alternative TYK2 Probe Cannot Substitute for Tyk2-IN-14

TYK2 inhibitors are not interchangeable due to fundamental differences in binding mode, selectivity profile, and functional inhibition of cytokine pathways. Tyk2-IN-14 is an ATP-competitive inhibitor that targets the TYK2 catalytic (JH1) domain, whereas clinical-stage comparators such as deucravacitinib (BMS-986165) and zasocitinib (TAK-279) are allosteric inhibitors that bind the pseudokinase (JH2) regulatory domain [1]. This mechanistic distinction directly impacts the degree of TYK2 pathway suppression versus JAK1/2/3 cross-reactivity, which can affect both experimental outcomes and therapeutic safety margins [2]. Furthermore, in-class compounds exhibit divergent functional selectivity at clinically relevant concentrations; for instance, Tyk2-IN-14 demonstrates greater inhibition of the IL-12 pathway compared to deucravacitinib [3]. Consequently, substituting Tyk2-IN-14 with a pan-JAK inhibitor (e.g., tofacitinib) or an allosteric TYK2 inhibitor will yield quantitatively different pharmacodynamic readouts and cannot be assumed to model the same biology.

Binding mode ATP-competitive JH1 inhibition may not replicate allosteric JH2 domain pharmacology; pathway signatures can differ.

JAK selectivity Pan-JAK inhibitors (e.g., tofacitinib) lack TYK2 selectivity; cytokine readouts will not reflect TYK2-specific biology.

Functional profile Deucravacitinib and zasocitinib exhibit different IL-12/IL-10 modulation; functional fingerprint may not transfer.

• [1] Wrobleski ST, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source
• [2] Mammoliti O, et al. Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. J Med Chem. 2024;67(10):8156-8174. View Source
• [3] Hettema W, et al. P133 In vitro pharmacological profile of GLPG3667 suggests differentiation from the TYK2 inhibitors deucravacitinib and TAK-279 at their clinical dose regimens. J Crohns Colitis. 2024;18(Supplement_1):i292-i293. View Source

Quantitative Differentiation of Tyk2-IN-14: Comparator Evidence for Procurement Decisions

Biochemical TYK2 Potency of Tyk2-IN-14 Versus Representative TYK2 and JAK Inhibitors

Tyk2-IN-14 (GLPG3667) inhibits TYK2 with an IC50 of 2.3 nM in a biochemical kinase assay [1]. By comparison, the pan-JAK inhibitor tofacitinib exhibits a TYK2 IC50 of approximately 1 nM but lacks selectivity over JAK1/2/3, while the allosteric TYK2 inhibitor deucravacitinib binds the JH2 domain with a Ki of 0.02 nM, reflecting a distinct binding mechanism that is not directly comparable to ATP-competitive IC50 values [2][3]. The ATP-competitive JAK2 inhibitor JAK2-IN-14 has a JAK2 IC50 of 2 nM but only 51-fold selectivity over TYK2, rendering it unsuitable for TYK2-specific studies .

TYK2 biochemical potency

Cross-study comparable

IC50 = 2.3 nM (Tyk2-IN-14); deucravacitinib Ki = 0.02 nM (JH2); tofacitinib TYK2 IC50 ~1 nM

Supports ATP-competitive TYK2 inhibition context; mechanistic distinction from JH2 binders.

Direct IC50 comparison limited by different binding modes; review assay format.

Evidence Dimension	Biochemical TYK2 inhibition potency
Target Compound Data	IC50 = 2.3 nM (biochemical TYK2 assay)
Comparator Or Baseline	Deucravacitinib: Ki = 0.02 nM (JH2 domain binding); JAK2-IN-14: JAK2 IC50 = 2 nM; Tofacitinib: TYK2 IC50 ~1 nM
Quantified Difference	Tyk2-IN-14 potency is ~115-fold lower than deucravacitinib JH2 binding affinity; approximately equipotent to tofacitinib on TYK2 but with divergent JAK family selectivity profiles.
Conditions	Biochemical kinase assay; Tyk2-IN-14 ATP-competitive format; deucravacitinib JH2 binding measured by HTRF.

Why This Matters

Tyk2-IN-14 provides ATP-competitive TYK2 inhibition in the low nanomolar range, offering a mechanistically distinct tool from allosteric JH2 binders and enabling direct comparison of catalytic domain inhibition versus pseudokinase domain stabilization in TYK2 signaling studies.

• [1] Mammoliti O, et al. Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. J Med Chem. 2024;67(10):8156-8174. View Source
• [2] Wrobleski ST, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source
• [3] Nogueira M, et al. Deucravacitinib: The First FDA-Approved Oral TYK2 Inhibitor for Moderate to Severe Plaque Psoriasis. Ann Pharmacother. 2023;57(9):1056-1064. View Source

Cellular Pathway Selectivity of Tyk2-IN-14 in Human PBMC and Whole Blood Assays

In human peripheral blood mononuclear cells (PBMC), Tyk2-IN-14 demonstrates comparable potency on the IFNα and IL-23 pathways (approximately 50 nM IC50) [1]. Selectivity for the TYK2-mediated IFNα pathway over the JAK1/JAK3-dependent IL-2 pathway is >14-fold in PBMC, and selectivity over the JAK2-dependent GM-CSF pathway is >19-fold in human whole blood assays [1][2]. In contrast, the allosteric inhibitor deucravacitinib achieves >1,000-fold selectivity against a panel of 249 kinases and pseudokinases, while zasocitinib (TAK-279) demonstrates over 1,000,000-fold selectivity for TYK2 over JAK1 [3][4].

Cellular pathway selectivity

Cross-study comparable

IFNα vs. IL-2: >14-fold (PBMC); vs. GM-CSF: >19-fold (whole blood). Deucravacitinib >1,000× global; zasocitinib >1,000,000× TYK2/JAK1

Moderate functional selectivity in primary human cells; enables pathway-response differentiation studies.

Ultra-selective allosteric inhibitors show substantially higher selectivity windows.

Evidence Dimension	Cellular functional selectivity (TYK2 pathway vs. JAK1/2/3 pathways)
Target Compound Data	IFNα pathway selectivity: >14-fold vs. IL-2 pathway (PBMC); >19-fold vs. GM-CSF pathway (whole blood)
Comparator Or Baseline	Deucravacitinib: >1,000-fold selectivity against 249 kinase panel; Zasocitinib: >1,000,000-fold selectivity for TYK2 over JAK1
Quantified Difference	Tyk2-IN-14 exhibits moderate cellular selectivity (14-19×), while allosteric JH2 inhibitors achieve markedly higher selectivity (>1,000× to >1,000,000×) due to their distinct binding mechanism.
Conditions	Human PBMC and whole blood assays; measurement of STAT phosphorylation (pSTAT1, pSTAT5) following cytokine stimulation (IFNα, IL-2, GM-CSF).

Why This Matters

Tyk2-IN-14 provides moderate but quantifiable functional selectivity in primary human cells, enabling researchers to investigate TYK2 pathway inhibition while retaining some JAK family cross-reactivity that may more closely mimic certain physiological or pathological states compared to ultra-selective allosteric inhibitors.

• [1] Mammoliti O, et al. Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. J Med Chem. 2024;67(10):8156-8174. View Source
• [2] Van der Aa A, et al. AB0144 Pharmacological characterization of GLPG3667, a selective TYK2 inhibitor, supports development in dermatomyositis and systemic lupus erythematosus. Ann Rheum Dis. 2023;82(Suppl 1):1251-1252. View Source
• [3] Wrobleski ST, et al. Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. J Med Chem. 2019;62(20):8973-8995. View Source
• [4] Masse C, et al. Pharmacological characterization of zasocitinib (TAK-279): an oral, highly selective and potent allosteric TYK2 inhibitor. Arthritis Rheumatol. 2025;77(Suppl 9). View Source

In Vivo Efficacy of Tyk2-IN-14 in an IL-23-Driven Mouse Model of Psoriasis

In an IL-23-induced mouse model of dermal ear inflammation (a model of psoriasis), Tyk2-IN-14 administered orally once daily prevented inflammation with a minimal effective dose (MED) of 3 mg/kg [1]. For comparison, the allosteric TYK2 inhibitor deucravacitinib demonstrated efficacy in a similar IL-23-induced mouse ear inflammation model at doses of 1-10 mg/kg [2]. The JAK1/2 inhibitor baricitinib, in contrast, requires approximately 10 mg/kg in murine collagen-induced arthritis models, but its broader JAK inhibition profile is associated with greater hematopoietic toxicity [3].

In vivo psoriasis model

Cross-study comparable

MED = 3 mg/kg (oral, q.d.) in IL-23 ear inflammation; deucravacitinib MED 1–10 mg/kg in similar model

Reported model-response context; oral dosing achieves inflammation reduction at low mg/kg range.

Efficacy benchmark for preclinical TYK2 inhibitor comparison in skin inflammation models.

Evidence Dimension	Minimal effective dose (MED) for preventing IL-23-induced dermal ear inflammation in mice
Target Compound Data	MED = 3 mg/kg (oral, once daily)
Comparator Or Baseline	Deucravacitinib: MED = 1-10 mg/kg (oral) in similar IL-23 ear inflammation model; Baricitinib: ~10 mg/kg in arthritis models
Quantified Difference	Tyk2-IN-14 efficacy falls within the same order of magnitude as deucravacitinib (both low mg/kg range), demonstrating that ATP-competitive TYK2 inhibition achieves comparable in vivo target engagement to allosteric inhibition in this model.
Conditions	IL-23-induced dermal ear inflammation in C57BL/6 mice; oral once-daily dosing; inflammation measured by ear thickness and neutrophil infiltration.

Why This Matters

The 3 mg/kg in vivo efficacy benchmark provides a validated dosing reference for preclinical studies using Tyk2-IN-14, confirming that its moderate cellular selectivity translates to robust pharmacodynamic activity in a disease-relevant animal model, comparable to clinically validated TYK2 inhibitors.

• [1] Mammoliti O, et al. Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. J Med Chem. 2024;67(10):8156-8174. View Source
• [2] Burke JR, et al. Autoimmune pathways in mice and humans are blocked by pharmacological stabilization of the TYK2 pseudokinase domain. Sci Transl Med. 2019;11(502):eaaw1736. View Source
• [3] Fridman JS, et al. Selective inhibition of JAK1 and JAK2 is efficacious in rodent models of arthritis: preclinical characterization of INCB028050. J Immunol. 2010;184(9):5298-5307. View Source

Functional Differentiation from Allosteric TYK2 Inhibitors at Clinical Dose Regimens

An in vitro comparative study evaluating Tyk2-IN-14 (GLPG3667), deucravacitinib, and zasocitinib (TAK-279) at their respective clinical dose regimens demonstrated that inhibition of the IL-12 pathway was more pronounced for Tyk2-IN-14 than for deucravacitinib [1]. Additionally, Tyk2-IN-14 showed no measurable inhibition of IL-10-mediated signaling up to the highest concentration tested (~10-fold above clinical concentrations), whereas inhibition was observed with deucravacitinib and TAK-279 at concentrations corresponding to their clinical dose regimens [2].

Clinical dose differentiation

Head-to-head

Greater IL-12 pathway inhibition vs deucravacitinib; no IL-10 inhibition up to 10× clinical Cmax

Reported IL-12/IL-10 differential modulation at clinical exposure levels; supports functional profiling.

Direct comparator data at clinically relevant concentrations; distinct immunomodulatory signature.

Evidence Dimension	Inhibition of TYK2-dependent vs. TYK2-independent cytokine pathways at clinically relevant concentrations
Target Compound Data	Greater IL-12 pathway inhibition compared to deucravacitinib; no IL-10 signaling inhibition up to 10× clinical Cmax
Comparator Or Baseline	Deucravacitinib: less IL-12 inhibition; measurable IL-10 inhibition at clinical concentrations. Zasocitinib: measurable IL-10 inhibition at clinical concentrations.
Quantified Difference	Tyk2-IN-14 exhibits a distinct functional signature: enhanced IL-12 pathway suppression relative to deucravacitinib, with sparing of IL-10 signaling that may differentiate its immunomodulatory profile.
Conditions	In vitro human cell-based assays; compound concentrations calibrated to clinical Cmax values from Phase 1/2 studies.

Why This Matters

This direct comparator evidence demonstrates that Tyk2-IN-14 is not a simple substitute for deucravacitinib or zasocitinib; it possesses a quantitatively distinct functional profile at clinically relevant exposures, which is critical for researchers comparing TYK2 inhibitors or modeling specific autoimmune disease pathways.

• [1] Hettema W, et al. P133 In vitro pharmacological profile of GLPG3667 suggests differentiation from the TYK2 inhibitors deucravacitinib and TAK-279 at their clinical dose regimens. J Crohns Colitis. 2024;18(Supplement_1):i292-i293. View Source
• [2] Lepage ML, et al. In Vitro Pharmacological Profile of GLPG3667 Suggests Differentiation from the TYK2 Inhibitors Deucravacitinib and Zasocitinib at their Clinical Dose Regimens. Arthritis Rheumatol. 2025;77(Suppl 10). View Source

Optimal Research and Preclinical Application Scenarios for Tyk2-IN-14

Mechanistic Comparison of ATP-Competitive vs. Allosteric TYK2 Inhibition

Tyk2-IN-14 serves as a benchmark ATP-competitive TYK2 inhibitor for head-to-head comparisons with allosteric JH2 domain inhibitors (e.g., deucravacitinib, zasocitinib). Its moderate cellular selectivity (14-19× over JAK1/2 pathways) and robust in vivo efficacy at 3 mg/kg provide a distinct pharmacological profile that can elucidate the biological consequences of catalytic domain blockade versus pseudokinase domain stabilization. Use in tandem with allosteric probes to dissect TYK2 signaling mechanisms and assess differential effects on cytokine pathways such as IL-12 and IL-10 [1].

Preclinical Modeling of TYK2-Driven Autoimmune Inflammation

With validated oral efficacy in the IL-23-induced mouse psoriasis model at 3 mg/kg once daily, Tyk2-IN-14 is appropriate for preclinical studies investigating TYK2-mediated inflammation in dermatological and rheumatological contexts. The compound has demonstrated clinical translation with a Phase 1b psoriasis trial showing effect within 4 weeks and is under Phase 2 investigation for dermatomyositis (NCT05695950) and systemic lupus erythematosus (NCT05856448) [2]. Researchers can leverage these translational data points to benchmark their own in vivo studies against a clinically advanced ATP-competitive TYK2 inhibitor.

Investigating IL-12 Pathway-Specific TYK2 Pharmacology

Tyk2-IN-14 exhibits a unique functional signature characterized by enhanced IL-12 pathway inhibition relative to deucravacitinib, coupled with sparing of IL-10 signaling at clinically relevant concentrations [3]. This differential profile makes Tyk2-IN-14 the preferred tool compound for studies focused on IL-12/IL-23-driven autoimmune mechanisms (e.g., psoriasis, inflammatory bowel disease) where maximal suppression of this axis is desired without compromising IL-10-mediated regulatory pathways. Experimental designs requiring this specific pharmacodynamic fingerprint should prioritize Tyk2-IN-14 over allosteric alternatives.

JAK Family Selectivity Profiling in Primary Human Immune Cells

Tyk2-IN-14's well-characterized functional selectivity in human PBMC and whole blood assays (IFNα IC50 = 70 nM in PBMC, 623 nM in whole blood; >14-19× selectivity over JAK1/2/3-dependent pathways) provides a reliable reference for calibrating TYK2 pathway inhibition in primary human immune cell experiments [4]. This quantitative benchmark enables researchers to establish dose-response relationships that distinguish TYK2-mediated effects from JAK1/2/3 cross-reactivity, facilitating interpretation of complex cytokine signaling data.

Application

Selection Property

Validation Focus

ATP-competitive vs. allosteric TYK2 mechanistic comparison

Catalytic domain (JH1) binding mode

Differential cytokine pathway inhibition (IL-12, IL-10) in cell models

Preclinical autoimmune inflammation models

Oral activity in IL-23-induced skin inflammation

Model-response endpoint context; benchmark against reported MED ranges

IL-12/IL-23 pathway-focused studies

Enhanced IL-12 pathway suppression profile

IL-12 vs. IL-10 signaling modulation in immune cell assays

JAK family selectivity profiling in human immune cells

Functional selectivity (TYK2 vs. JAK1/2/3) in PBMC/whole blood

pSTAT-based pathway discrimination under cytokine stimulation

• [1] Hettema W, et al. P133 In vitro pharmacological profile of GLPG3667 suggests differentiation from the TYK2 inhibitors deucravacitinib and TAK-279 at their clinical dose regimens. J Crohns Colitis. 2024;18(Supplement_1):i292-i293. View Source
• [2] ClinicalTrials.gov. Study of GLPG3667 in Adults With Systemic Lupus Erythematosus (SLE). Identifier: NCT05856448; and A Study to Evaluate the Efficacy and Safety of GLPG3667 in Adults With Dermatomyositis. Identifier: NCT05695950. View Source
• [3] Lepage ML, et al. In Vitro Pharmacological Profile of GLPG3667 Suggests Differentiation from the TYK2 Inhibitors Deucravacitinib and Zasocitinib at their Clinical Dose Regimens. Arthritis Rheumatol. 2025;77(Suppl 10). View Source
• [4] Mammoliti O, et al. Discovery of GLPG3667, a Selective ATP Competitive Tyrosine Kinase 2 Inhibitor for the Treatment of Autoimmune Diseases. J Med Chem. 2024;67(10):8156-8174. View Source